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Compound Name: Jeffamine M-600

Cat. No.: B1253978 Get Quote

An In-depth Technical Guide to Jeffamine M-600
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and common analytical protocols for Jeffamine M-600, a polyether monoamine widely utilized

in polymer synthesis, materials science, and specialized biochemical applications.

Core Chemical Identity and Structure
Jeffamine M-600 (designated by Huntsman as XTJ-505) is a monofunctional, primary amine

with an approximate molecular weight of 600 g/mol .[1][2] Its structure consists of a polyether

backbone initiated with a methoxyethyl group and terminated with an aminopropyl group.[2][3]

The polyether chain is predominantly composed of propylene oxide (PO) with a smaller fraction

of ethylene oxide (EO), specifically in a 9/1 molar ratio, which results in a moderately

hydrophilic, yet largely hydrophobic, character.[2][4] This amphiphilic nature makes it a versatile

molecule in various formulations.

The generalized chemical structure is shown below. The primary amine group is attached to a

secondary carbon atom, which provides steric hindrance that moderates its reactivity—a

desirable trait in many controlled polymerization reactions, such as epoxy curing.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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